Cas no 2171692-53-6 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylpyrrolidine-3-carboxylic acid
• CAS No: 2171692-53-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6455572
• PubChem ID: 165533623
• Update Time: 2025-05-20

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylpyrrolidine-3-carboxylic acid
• EN300-1569127
• 2171692-53-6
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanoyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-28(2,3)14-12-24(25(31)30-15-13-18(16-30)26(32)33)29-27(34)35-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23-24H,12-17H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： FYKFKQCTXBFZCC-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylpyrrolidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylpyrrolidine-3-carboxylic Acid (CAS No. 2171692-53-6)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylpyrrolidine-3-carboxylic acid is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2171692-53-6, represents a fascinating intersection of fluorene derivatives and pyrrolidine scaffolds, which are well-documented for their role in drug development. The presence of a methoxycarbonyl group and a dimethylhexanoyl moiety further enhances its potential as a versatile building block in medicinal chemistry.

The structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylpyrrolidine-3-carboxylic acid is characterized by its intricate arrangement of functional groups, which contributes to its reactivity and biological activity. The fluorene ring, known for its stability and luminescent properties, serves as an excellent platform for further derivatization, while the pyrrolidine ring introduces a chiral center that is crucial for biological interactions. This combination makes the compound a promising candidate for the development of novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can target multiple pathways or receptors simultaneously. The 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylpyrrolidine-3-carboxylic acid structure aligns well with this trend, as it possesses several potential sites for interaction with biological targets. For instance, the methoxycarbonyl group can participate in hydrogen bonding, while the dimethylhexanoyl moiety may influence lipid solubility, making it suitable for various pharmacokinetic profiles.

In the realm of medicinal chemistry, the synthesis of this compound has been optimized to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and catalytic asymmetric methods, has enabled researchers to access this complex molecule with remarkable precision. These methodologies not only enhance the efficiency of production but also allow for the introduction of modifications that can fine-tune biological activity.

The potential applications of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylpyrrolidine-3-carboxylic acid are vast and span across multiple therapeutic areas. Preliminary studies have suggested its utility in the development of neuroprotective agents, where the ability to cross the blood-brain barrier is crucial. Additionally, its structural features make it a candidate for anti-inflammatory and anticancer therapies, given the increasing evidence linking specific molecular motifs to these diseases.

One particularly intriguing aspect of this compound is its potential as a prodrug or a pharmaceutical intermediate. The presence of both reactive and stable groups allows for further chemical manipulation, enabling the creation of derivatives with enhanced pharmacological properties. For example, modifications to the fluorene ring could improve bioavailability, while alterations to the pyrrolidine moiety might enhance binding affinity to target proteins.

The field of computational chemistry has also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict and optimize its pharmacological effects. These simulations have been instrumental in guiding experimental efforts and have accelerated the discovery process significantly.

Moreover, the environmental impact of synthesizing and using this compound has been carefully considered. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. This aligns with broader trends in pharmaceutical research towards greener chemistry practices, ensuring that new drugs are not only effective but also environmentally responsible.

The future prospects for 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylpyrrolidine-3-carboxylic acid are bright, with ongoing research exploring its full potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved therapeutic profiles. As our understanding of disease mechanisms continues to evolve, compounds like this will be invaluable tools in developing next-generation treatments.